Cas no 874830-74-7 (5-Bromo-4,6-difluoroindoline-2,3-dione)

• Product Name: 5-Bromo-4,6-difluoroindoline-2,3-dione
• CAS No: 874830-74-7
• MF: C₈H₂BrF₂NO₂
• MW: 262.007788181305
• MDL: MFCD06637293
• CID: 2620983
• PubChem ID: 118990608
• Update Time: 2025-10-12

5-Bromo-4,6-difluoroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,6-difluoroindoline-2,3-dione
• 5-Bromo-4,6-difluoro-1H-indole-2,3-dione
• SB65457
• 874830-74-7
• 5-Bromo-4,6-difluoro-2,3-dihydro-1h-indole-2,3-dione
• MFCD06637293
• CS-0242415
• EN300-248866

• MDL： MFCD06637293
• Inchi： 1S/C8H2BrF2NO2/c9-5-2(10)1-3-4(6(5)11)7(13)8(14)12-3/h1H,(H,12,13,14)
• InChI Key： HLOUGGGNIWHBON-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1F)C(C(N2)=O)=O)F

Computed Properties

• Exact Mass: 260.92370g/mol
• Monoisotopic Mass: 260.92370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.6

Additional information on 5-Bromo-4,6-difluoroindoline-2,3-dione

Introduction to 5-Bromo-4,6-difluoroindoline-2,3-dione (CAS No. 874830-74-7)

5-Bromo-4,6-difluoroindoline-2,3-dione (CAS No. 874830-74-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of indoline derivatives, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 5-Bromo-4,6-difluoroindoline-2,3-dione is characterized by a bromine atom at the 5-position and fluorine atoms at the 4 and 6 positions of the indoline ring. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the importance of 5-Bromo-4,6-difluoroindoline-2,3-dione in various areas of research. One notable application is in the field of cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 5-Bromo-4,6-difluoroindoline-2,3-dione has also been investigated for its potential as an antimicrobial agent. A study published in the Journal of Antibiotics demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of bromine and fluorine substituents contributes to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The synthetic accessibility of 5-Bromo-4,6-difluoroindoline-2,3-dione has further enhanced its appeal as a research tool. Several synthetic routes have been developed to efficiently produce this compound on a laboratory scale. One such method involves the condensation of 5-bromo-4,6-difluorobenzene-1,2-diamine with an appropriate ketone or aldehyde under mild conditions. This approach allows for the facile introduction of various functional groups at different positions of the indoline ring, enabling the synthesis of a wide range of analogs for structure-activity relationship (SAR) studies.

The physicochemical properties of 5-Bromo-4,6-difluoroindoline-2,3-dione, such as its solubility and stability, have been extensively characterized. It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In conclusion, 5-Bromo-4,6-difluoroindoline-2,3-dione (CAS No. 874830-74-7) is a versatile compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic applications. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.